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Compound of Interest

Compound Name: Epitalon (TFA)

Cat. No.: B8087386

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the proper reconstitution, handling,
and experimental use of lyophilized Epitalon TFA (Trifluoroacetate). The information is intended
to ensure the integrity, stability, and optimal performance of the peptide in a research setting.

Product Information and Storage

Epitalon is a synthetic tetrapeptide (Ala-Glu-Asp-Gly) that has been studied for its role in
activating telomerase and its potential geroprotective effects.[1] The trifluoroacetate (TFA) salt
form is common for synthetic peptides, enhancing their stability and solubility.

Table 1: Storage Conditions for Lyophilized and Reconstituted Epitalon TFA
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Storage Duration of
Form . Notes
Temperature Stability
Recommended for
Lyophilized Powder -20°C to -80°C Up to 3 years[1] long-term storage.
Protect from light.[1]
2°Cto 8°C Suitable for short-term
) Up to 2 years[1]
(Refrigerator) storage.

For very short-term

Room Temperature Up to 3 weeks[1]
storage only.
For immediate or
) ) 2°C to 8°C
Reconstituted Solution ) 2-7 days[2] short-term use.
(Refrigerator) ]
Protect from light.
Aliguot to avoid
freeze-thaw cycles.
For longer-term
-20°C Up to 1 month )
storage, a carrier
protein is
recommended.[1]
Aliquot to avoid
freeze-thaw cycles.
-80°C Up to 6 months Ideal for long-term

storage of the

reconstituted peptide.

Reconstitution Protocol

Proper reconstitution is critical to maintaining the biological activity of Epitalon TFA. Aseptic
techniques should be employed throughout the process to prevent contamination.

Table 2: Solubility of Epitalon TFA
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Solvent Solubility Recommended Use

For immediate use or when a

Sterile Water High o _
preservative is not desired.

Bacteriostatic Water (0.9% ) Common c-h0|ce for preparmg
High stock solutions for multiple

benzyl alcohol)
uses.

] Recommended for in vitro
Phosphate-Buffered Saline

High experiments requiring an
(PBS) g p q g

isotonic solution.

Step-by-Step Reconstitution Procedure:

o Equilibration: Before opening, allow the vial of lyophilized Epitalon TFA to reach room
temperature to prevent moisture condensation.[1][2]

e Solvent Addition: Using a sterile syringe, slowly inject the desired volume of the chosen
solvent down the side of the vial, avoiding direct spraying onto the lyophilized powder to

minimize foaming.[1][2]

¢ Dissolution: Gently swirl or roll the vial to dissolve the powder.[1] Do not shake vigorously, as

this can cause denaturation of the peptide.[1]

¢ Visual Inspection: The reconstituted solution should be clear and free of particulates. If any
visible particles remain, the solution should not be used.[1]

« Aliquoting and Storage: For long-term storage, it is recommended to aliquot the reconstituted
solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1] Store
aliquots at -20°C or -80°C.
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Experimental Workflow: Reconstitution of Lyophilized Epitalon TFA
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Proposed Signaling Pathway of Epitalon-Induced Telomerase Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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TFA]. BenchChem, [2025]. [Online PDF]. Available at:
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epitalon-tfa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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